Cas no 139481-28-0 (2-(2'-Cyano1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester)

• Product Name: 2-(2'-Cyano1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester
• CAS No: 139481-28-0
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• MDL: MFCD09029084
• CID: 135610
• PubChem ID: 15654651
• Update Time: 2025-06-07

2-(2'-Cyano1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)-3-nitrobenzoate
• 2-[[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]amino]-3-nitro-benzoic Acid Methyl Ester
• BENZOIC acid, 2-[[(2'-CYANO[1,1'-BIPHENYL]-4-YL)METHYL]AMINO]-3-NITRO-METHYL ESTER
• methyl 2-[[4-(2-cyanophenyl)phenyl]methylamino]-3-nitrobenzoate
• Methyl 2-[[(2'-cyanobiphenyl-4-yl)methyl]amino]-3-nitrobenzoate
• AK109346
• Methyl 2-((2'-cyanobiphenyl-4-yl)methylamino)-3-nitrobenzoate
• benzoic acid, 2-[[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]amino]-3-nitro-methyl ester
• ZIRAEAZVSCADHC-UHFFFAOYSA-N
• BEN131
• BCP12903
• Methyl2-((2'-cyanobiphenyl-4-yl)methylamino)-3-nitrobenzoate
• methyl 2-[N-(2'-cyanobiphenyl-4-yl)methylamino]-3-nitrobenzoate
• 139481-28-0
• MFCD09029084
• Methyl 2-{[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]amino}-3-nitrobenzoate
• AC-26430
• Benzoic acid,2-[[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]amino]-3-nitro-,methyl ester
• methyl 2[[(2'-cyanobiphenyl-4-yl)methyl]amino]-3-nitrobenzoate
• DS-4301
• A886001
• FT-0665374
• AKOS015912152
• Benzoicacid, 2-[[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]amino]-3-nitro-methylester
• methyl 2-[[(2'-cyano-biphenyl-4-yl)methyl]amino]-3-nitro-benzoate
• SCHEMBL2598198
• C22H17N3O4
• C72573
• CS-0150896
• DTXSID00576391
• DB-049854
• 2-(2'-Cyano1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester

• MDL： MFCD09029084
• Inchi： 1S/C22H17N3O4/c1-29-22(26)19-7-4-8-20(25(27)28)21(19)24-14-15-9-11-16(12-10-15)18-6-3-2-5-17(18)13-23/h2-12,24H,14H2,1H3
• InChI Key： ZIRAEAZVSCADHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1NCC1C=CC(C2C=CC=CC=2C#N)=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 387.12200
• Monoisotopic Mass: 387.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 5

Experimental Properties

• Color/Form: Powder
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 595.5°C at 760 mmHg
• Flash Point: 322.4±31.5 °C
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),
• PSA: 107.94000
• LogP: 5.12838
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-(2'-Cyano1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-(2'-Cyano1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester

Introduction to 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester (CAS No. 139481-28-0)

2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester (CAS No. 139481-28-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester is composed of a biphenyl moiety, a cyano group, a nitro group, and a methyl ester functional group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester in modulating specific protein-protein interactions and enzyme activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its potential as a kinase inhibitor, 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo models. These findings suggest that it may have therapeutic applications in treating chronic inflammatory conditions.

The synthesis of 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 4-cyanobiphenyl with an appropriate amine followed by nitration and esterification steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

The pharmacokinetic properties of 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models, which are crucial factors for its advancement into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects without major adverse side effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In conclusion, 2-(2'-Cyano-1,1'-biphenyl-4-yl)methylamino-3-nitro-benzoic Acid Methyl Ester (CAS No. 139481-28-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the field of medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.